Cas no 267882-22-4 (2-isobutylpyrazol-3-ol)

• Product Name: 2-isobutylpyrazol-3-ol
• CAS No: 267882-22-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4642895
• Update Time: 2025-06-15

2-isobutylpyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylpropyl)-1h-pyrazol-5-ol
• 2-isobutylpyrazol-3-ol

• Inchi： 1S/C7H12N2O/c1-6(2)5-9-7(10)3-4-8-9/h3-4,6,8H,5H2,1-2H3
• InChI Key： NGKIKUDDNPNOPW-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1CC(C)C

Computed Properties

• Exact Mass: 140.094963011 g/mol
• Monoisotopic Mass: 140.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.299
• Molecular Weight: 140.18

Additional information on 2-isobutylpyrazol-3-ol

2-Isobutylpyrazol-3-ol (CAS No. 267882-22-4): An Overview of Its Structure, Properties, and Applications

2-Isobutylpyrazol-3-ol (CAS No. 267882-22-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-isobutylpyrazol-3-ol is C₈H₁₃N₂O, and its molecular weight is approximately 147.19 g/mol. The compound features a pyrazole ring with an isobutyl group attached to the 2-position and a hydroxyl group at the 3-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it an interesting candidate for various chemical and biological studies.

In terms of physical properties, 2-isobutylpyrazol-3-ol is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 190°C and a melting point of approximately -15°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a wide range of chemical reactions and formulations.

The chemical reactivity of 2-isobutylpyrazol-3-ol is influenced by its functional groups. The hydroxyl group can participate in various reactions, including esterification, etherification, and oxidation. The pyrazole ring itself is known for its nucleophilic character, which allows it to undergo electrophilic substitution reactions. Additionally, the presence of the isobutyl group can affect the overall reactivity by influencing the electronic properties of the molecule.

In the context of pharmaceutical research, 2-isobutylpyrazol-3-ol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are involved in inflammation and pain signaling. By inhibiting these enzymes, 2-isobutylpyrazol-3-ol may offer a novel approach to managing inflammatory conditions.

Furthermore, research has also focused on the antimicrobial properties of 2-isobutylpyrazol-3-ol. Studies have demonstrated that this compound exhibits activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antimicrobial agents, which are crucial in addressing the growing problem of antibiotic resistance.

In addition to its pharmaceutical applications, 2-isobutylpyrazol-3-ol has been investigated for its agrochemical potential. The compound has shown promise as a plant growth regulator due to its ability to modulate hormone levels in plants. Specifically, it can enhance root development and improve stress tolerance in crops, making it a valuable tool for improving agricultural productivity.

The synthesis of 2-isobutylpyrazol-3-ol can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of isobutyronitrile with hydrazine hydrate to form the corresponding hydrazide, followed by cyclization with an appropriate carbonyl compound such as acetylacetone or ethyl acetoacetate. This approach yields high-purity 2-isobutylpyrazol-3-ol with good yields.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 2-isobutylpyrazol-3-ol. For example, researchers have explored the use of microwave-assisted synthesis and solvent-free conditions to reduce energy consumption and minimize waste generation. These approaches not only improve the sustainability of the synthesis process but also enhance the overall efficiency and yield.

The safety profile of 2-isobutylpyrazol-3-ol is an important consideration for its practical applications. While it is generally considered safe when handled properly, precautions should be taken to avoid skin contact and inhalation. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Safety data sheets (SDS) should be consulted for detailed handling and storage guidelines.

In conclusion, 2-isobutylpyrazol-3-ol (CAS No. 267882-22-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, 2-isobutylpyrazol-3-ol is likely to play an increasingly important role in various industries.